![molecular formula C14H15NO4S2 B7587744 3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid](/img/structure/B7587744.png)
3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid, also known as MTEB, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. MTEB is a sulfonamide derivative that has been synthesized using various methods. In
Mechanism of Action
3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid exerts its biological effects by inhibiting the activity of enzymes involved in various biological processes. It has been shown to inhibit the activity of dihydropteroate synthase, an enzyme involved in the biosynthesis of folate, which is essential for the growth and survival of bacteria. This compound has also been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression and cell proliferation. This inhibition leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics. This compound has also been shown to inhibit the growth of cancer cells, making it a potential candidate for the treatment of cancer. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have high purity and yield. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using this compound in lab experiments. It can be difficult to obtain large quantities of this compound, and its stability can be affected by various factors, such as temperature and pH.
Future Directions
There are several future directions for the study of 3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid. One potential direction is the development of new antibiotics based on the structure of this compound. Another potential direction is the further study of this compound's potential use in the treatment of cancer and inflammatory diseases. Additionally, further research is needed to understand the long-term effects of this compound on the human body and its potential side effects.
Synthesis Methods
3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid can be synthesized using various methods, including the reaction of 3-aminobenzoic acid with 2-bromo-5-methylthiophene followed by reaction with ethyl chloroformate and ammonium sulfamate. Another method involves the reaction of 3-aminobenzoic acid with 5-methylthiophene-2-sulfonyl chloride followed by reaction with ethyl chloroformate and ammonium sulfamate. These methods have been successfully used to synthesize this compound with high yield and purity.
Scientific Research Applications
3-[1-(5-Methylthiophen-2-yl)ethylsulfamoyl]benzoic acid has been extensively studied for its potential applications in various fields. It has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
3-[1-(5-methylthiophen-2-yl)ethylsulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO4S2/c1-9-6-7-13(20-9)10(2)15-21(18,19)12-5-3-4-11(8-12)14(16)17/h3-8,10,15H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWRKDAYULMKQFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(C)NS(=O)(=O)C2=CC=CC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.